Cas no 152723-29-0 ((1R,2R)-2-ethoxycyclopropanecarboxylic acid)

(1R,2R)-2-Ethoxycyclopropanecarboxylic acid is a chiral cyclopropane derivative characterized by its stereospecific (1R,2R) configuration and functional ethoxy and carboxylic acid groups. This compound is valuable in synthetic organic chemistry as a building block for the preparation of enantiomerically pure intermediates, particularly in pharmaceutical and agrochemical applications. Its rigid cyclopropane ring enhances conformational stability, while the ethoxy group provides synthetic versatility for further derivatization. The carboxylic acid moiety allows for easy coupling or modification, making it useful in asymmetric synthesis and medicinal chemistry research. High stereochemical purity ensures reproducibility in reactions requiring precise spatial orientation. Suitable for use in catalytic processes and chiral auxiliary frameworks.
(1R,2R)-2-ethoxycyclopropanecarboxylic acid structure
152723-29-0 structure
Product Name:(1R,2R)-2-ethoxycyclopropanecarboxylic acid
CAS No:152723-29-0
MF:C6H10O3
MW:130.141802310944
MDL:MFCD19231176
CID:5170918
Update Time:2026-03-04

(1R,2R)-2-ethoxycyclopropanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • Cyclopropanecarboxylic acid, 2-ethoxy-, trans-(-)- (9CI)
    • (1R,2R)-2-ethoxycyclopropanecarboxylic acid
    • MDL: MFCD19231176
    • Inchi: 1S/C6H10O3/c1-2-9-5-3-4(5)6(7)8/h4-5H,2-3H2,1H3,(H,7,8)/t4-,5-/m1/s1
    • InChI Key: NXCVRYFUTLMBAE-RFZPGFLSSA-N
    • SMILES: C([C@@H]1C[C@H]1OCC)(=O)O

(1R,2R)-2-ethoxycyclopropanecarboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1208686-100mg
(1R,2R)-2-ethoxycyclopropanecarboxylic acid
152723-29-0 97%
100mg
$750 2024-07-21
eNovation Chemicals LLC
Y1208686-250MG
(1R,2R)-2-ethoxycyclopropanecarboxylic acid
152723-29-0 97%
250mg
$1205 2024-07-21
eNovation Chemicals LLC
Y1208686-500MG
(1R,2R)-2-ethoxycyclopropanecarboxylic acid
152723-29-0 97%
500mg
$2005 2024-07-21
eNovation Chemicals LLC
Y1208686-1G
(1R,2R)-2-ethoxycyclopropanecarboxylic acid
152723-29-0 97%
1g
$3010 2024-07-21
eNovation Chemicals LLC
Y1208686-5G
(1R,2R)-2-ethoxycyclopropanecarboxylic acid
152723-29-0 97%
5g
$7855 2024-05-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB97499-100MG
(1R,2R)-2-ethoxycyclopropanecarboxylic acid
152723-29-0 97%
100MG
¥ 4,006.00 2023-04-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB97499-250MG
(1R,2R)-2-ethoxycyclopropanecarboxylic acid
152723-29-0 97%
250MG
¥ 6,402.00 2023-04-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB97499-500MG
(1R,2R)-2-ethoxycyclopropanecarboxylic acid
152723-29-0 97%
500MG
¥ 10,672.00 2023-04-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB97499-1G
(1R,2R)-2-ethoxycyclopropanecarboxylic acid
152723-29-0 97%
1g
¥ 16,005.00 2023-04-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB97499-5G
(1R,2R)-2-ethoxycyclopropanecarboxylic acid
152723-29-0 97%
5g
¥ 48,015.00 2023-04-07

(1R,2R)-2-ethoxycyclopropanecarboxylic acid Related Literature

Additional information on (1R,2R)-2-ethoxycyclopropanecarboxylic acid

Recent Advances in the Application of (1R,2R)-2-Ethoxycyclopropanecarboxylic Acid (CAS: 152723-29-0) in Chemical Biology and Pharmaceutical Research

The compound (1R,2R)-2-ethoxycyclopropanecarboxylic acid (CAS: 152723-29-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings regarding this compound, focusing on its synthesis, biological activity, and emerging applications in drug development.

Recent studies have highlighted the role of (1R,2R)-2-ethoxycyclopropanecarboxylic acid as a versatile chiral building block in the synthesis of complex bioactive molecules. Its cyclopropane ring and ethoxy functional group provide a rigid scaffold that can be exploited for the design of enzyme inhibitors and receptor modulators. Notably, researchers have successfully incorporated this compound into the synthesis of novel antiviral and anticancer agents, demonstrating its broad utility in medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists investigated the compound's potential as a key intermediate in the development of protease inhibitors. The research team utilized computational modeling and structure-activity relationship (SAR) analysis to optimize the compound's interactions with target enzymes. Their findings suggest that derivatives of (1R,2R)-2-ethoxycyclopropanecarboxylic acid exhibit promising inhibitory activity against several viral proteases, with potential applications in treating infectious diseases.

Another significant advancement involves the compound's application in asymmetric synthesis. Recent reports in Organic Letters describe innovative catalytic systems that employ (1R,2R)-2-ethoxycyclopropanecarboxylic acid as a chiral auxiliary, enabling the efficient production of enantiomerically pure pharmaceutical intermediates. This development addresses a critical challenge in drug manufacturing, where controlling stereochemistry is often essential for biological activity and safety.

Pharmacokinetic studies have also shed light on the metabolic stability and bioavailability of compounds derived from (1R,2R)-2-ethoxycyclopropanecarboxylic acid. Research published in Drug Metabolism and Disposition indicates that the cyclopropane moiety contributes to improved metabolic stability compared to similar acyclic analogs, while the carboxylic acid functionality allows for favorable salt formation and formulation properties.

Looking forward, several pharmaceutical companies have included derivatives of (1R,2R)-2-ethoxycyclopropanecarboxylic acid in their preclinical pipelines, particularly for neurological and inflammatory indications. The compound's ability to cross the blood-brain barrier while maintaining structural integrity makes it particularly attractive for CNS-targeted therapies. Current research efforts are focused on optimizing the balance between potency and selectivity, as well as addressing potential toxicity concerns through systematic structure modification.

In conclusion, (1R,2R)-2-ethoxycyclopropanecarboxylic acid (CAS: 152723-29-0) represents a valuable chemical entity with diverse applications in pharmaceutical research. Its unique structural features continue to inspire innovative approaches to drug design, particularly in areas requiring chiral specificity and metabolic stability. As research progresses, we anticipate seeing more clinical candidates derived from this scaffold entering development pipelines in the coming years.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd